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Compound of Interest

Compound Name:
2-Amino-2-(4-

methoxyphenyl)butan-1-ol

CAS No.: 756440-42-3

Cat. No.: B14234360

Get Quote

2-Amino-2-(4-methoxyphenyl)butan-1-ol is an organic compound whose utility in synthetic

chemistry and drug development hinges on its precise structural and physical properties. The

accurate determination of its molecular weight is the first and most critical step in its

characterization. It serves as the primary identifier, confirms elemental composition, and is a

prerequisite for all subsequent quantitative analyses, including purity assessments, reaction

stoichiometry, and regulatory submissions.[1] This guide will detail the theoretical calculation

and, more importantly, the experimental verification of this fundamental property using state-of-

the-art analytical techniques.

Core Compound Properties and Theoretical
Molecular Weight
The initial step in characterization is to calculate the theoretical molecular weight from the

compound's molecular formula. This provides a benchmark against which all experimental data

are compared.

Table 1: Physicochemical Properties of 2-Amino-2-(4-methoxyphenyl)butan-1-ol
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Property Value Source

Molecular Formula C₁₁H₁₇NO₂ Calculated

Average Molecular Weight 195.26 g/mol [2]

Monoisotopic Mass 195.1259 Da Calculated

Canonical SMILES
CCC(C1=CC=C(C=C1)OC)

(CO)N
Inferred

Chiral Center Yes, at C2 Inferred

The average molecular weight (195.26 g/mol ) is calculated using the weighted average of the

natural abundances of the constituent isotopes. The monoisotopic mass (195.1259 Da) is

calculated using the mass of the most abundant isotope for each element (e.g., ¹²C, ¹H, ¹⁴N,

¹⁶O). High-resolution mass spectrometry measures the monoisotopic mass.

Experimental Verification: A Multi-Technique
Approach
Relying solely on theoretical calculations is insufficient. Experimental verification is essential to

confirm the identity and purity of the synthesized compound. Mass spectrometry is the primary

tool for this, with NMR spectroscopy providing orthogonal confirmation of the molecular

structure.[3]

Mass Spectrometry (MS): The Definitive Mass
Measurement
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules.[3] For a molecule like 2-Amino-2-(4-methoxyphenyl)butan-1-ol, it
provides the most direct and accurate measurement of the molecular weight.[4]

Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable

solvent (e.g., methanol or acetonitrile).

Chromatographic Separation: Inject the sample into a Liquid Chromatography (LC) system

equipped with a C18 column to separate the analyte from any impurities.[5]
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Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode. The primary amine is

readily protonated to form the pseudomolecular ion [M+H]⁺.

Mass Analysis: Analyze the ions using a high-resolution mass analyzer, such as a Time-of-

Flight (TOF) or Orbitrap instrument.[3]

Data Analysis:

Identify the peak corresponding to the [M+H]⁺ ion. For 2-Amino-2-(4-
methoxyphenyl)butan-1-ol, this will have an m/z of approximately 196.1332 (195.1259 +

1.0073).

Analyze the fragmentation pattern obtained from tandem MS (MS/MS) to further confirm

the structure. A characteristic fragment would be the loss of a water molecule ([M+H -

H₂O]⁺) from the protonated molecule, a common fragmentation pathway for alcohols.[6]

Another likely fragmentation is the loss of the hydroxymethyl group (-CH₂OH).

Caption: Predicted ESI-MS fragmentation of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Structural Confirmation
While MS confirms the mass, NMR spectroscopy validates the specific arrangement of atoms,

thereby confirming the structure that corresponds to the measured molecular weight.[7] Both ¹H

and ¹³C NMR are required for a full structural elucidation.

Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra on a high-field

NMR spectrometer (e.g., 400 MHz or higher).[8][9]

Spectral Interpretation:

¹H NMR: Confirm the presence of all expected proton signals: aromatic protons (doublets

for the A₂B₂ system of the para-substituted ring), the methoxy group singlet, the ethyl

group signals (quartet and triplet), and signals for the amine and hydroxyl protons.[7][10]
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¹³C NMR: Confirm the number of unique carbon environments, including the aromatic

carbons, the methoxy carbon, the quaternary carbon at C2, and the carbons of the ethyl

and hydroxymethyl groups.[7]

2D NMR: Use COSY to establish proton-proton couplings (e.g., within the ethyl group) and

HSQC to correlate protons with their directly attached carbons.[9]

Caption: Integrated workflow for molecular weight determination.

The Role of Chirality in Analysis
The presence of a stereocenter at the C2 position means the compound exists as a pair of

enantiomers. While standard MS and NMR will not differentiate between enantiomers, their

separation and characterization are crucial in drug development.[8] Techniques such as chiral

High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography

(SFC) are employed to separate the enantiomers and determine the enantiomeric excess (ee).

[6][11]

Conclusion
The molecular weight of 2-Amino-2-(4-methoxyphenyl)butan-1-ol is authoritatively

determined to be 195.26 g/mol . This conclusion is not based on a single measurement but is

the result of a validated analytical workflow. High-resolution mass spectrometry provides a

precise and direct measurement of the monoisotopic mass, while NMR spectroscopy confirms

the underlying atomic connectivity. This multi-faceted, self-validating approach ensures the

highest degree of confidence in the compound's identity, providing a solid foundation for its

application in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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